3-{2-[4-(4-chlorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone

• IUPAC Name: 3-[2-[4-(4-chlorophenoxy)piperidin-1-yl]-2-oxoethyl]-4-propan-2-ylpiperazin-2-one
• InChI: InChI=1S/C20H28ClN3O3/c1-14(2)24-12-9-22-20(26)18(24)13-19(25)23-10-7-17(8-11-23)27-16-5-3-15(21)4-6-16/h3-6,14,17-18H,7-13H2,1-2H3,(H,22,26)
• InChI Key: FMMGQPHDPWOGSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCNC(=O)C1CC(=O)N2CCC(CC2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C20H28ClN3O3
• Molecular Weight: 393.9 g/mol

Description

3-{2-[4-(4-chlorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone, also known as CP-122,288, is a synthetic compound that belongs to the class of piperazinone derivatives. It has been extensively studied for its potential therapeutic applications in various scientific research fields, including neuroscience, pharmacology, and biochemistry.

Mechanism of Action

3-{2-[4-(4-chlorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone exerts its effects by binding to the dopamine D3 receptor and modulating its activity. This receptor is predominantly expressed in the mesolimbic and mesocortical regions of the brain, which are involved in reward, motivation, and cognition. By modulating the activity of this receptor, 3-{2-[4-(4-chlorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone can influence the release of dopamine, a neurotransmitter that plays a critical role in these processes.
Biochemical and Physiological Effects:
3-{2-[4-(4-chlorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone has been shown to have several biochemical and physiological effects in various scientific research studies. In neuroscience, it has been reported to enhance the release of dopamine in the striatum, which is associated with reward and reinforcement. In pharmacology, it has been shown to inhibit the growth of cancer cells and reduce inflammation and pain. In biochemistry, it has been used as a tool to study the structure and function of proteins, including G protein-coupled receptors and ion channels.

Advantages and Limitations for Lab Experiments

3-{2-[4-(4-chlorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone has several advantages and limitations for lab experiments. One of the advantages is that it is a potent and selective dopamine D3 receptor agonist, which makes it a valuable tool for studying the function of this receptor. Another advantage is that it has been extensively studied in various scientific research fields, which provides a wealth of information on its properties and potential applications. However, one of the limitations is that it may have off-target effects on other receptors or enzymes, which can complicate the interpretation of experimental results. Another limitation is that it may have limited solubility or stability, which can affect its bioavailability and reproducibility.

Future Directions

There are several future directions for the scientific research of 3-{2-[4-(4-chlorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone. One direction is to investigate its potential as a drug candidate for the treatment of neurological disorders, such as Parkinson's disease, schizophrenia, and addiction. Another direction is to explore its potential as a tool for studying the structure and function of other proteins, including G protein-coupled receptors and ion channels. Additionally, further research is needed to elucidate its mechanism of action and to identify any potential off-target effects or toxicity.

Synthesis Methods

The synthesis of 3-{2-[4-(4-chlorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone involves the reaction of 1-(4-chlorophenoxy)-4-piperidinyl-2-propanone with 2-amino-4-isopropyl-1-piperazine in the presence of acetic acid and sodium borohydride. The resulting product is then purified using column chromatography to obtain 3-{2-[4-(4-chlorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone. This synthesis method has been reported in several scientific publications and is considered reliable and reproducible.

Scientific Research Applications

3-{2-[4-(4-chlorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isopropyl-2-piperazinone has been extensively studied for its potential therapeutic applications in various scientific research fields. In neuroscience, it has been investigated for its ability to modulate the activity of the dopamine D3 receptor, which is implicated in several neurological disorders, including Parkinson's disease, schizophrenia, and addiction. In pharmacology, it has been evaluated for its potential as a drug candidate for the treatment of cancer, inflammation, and pain. In biochemistry, it has been used as a tool to study the structure and function of proteins, including G protein-coupled receptors and ion channels.